Cas no 478041-31-5 (Methyl (Z)-3-(4-chloro-2-fluoroanilino)-2-phenyl-2-butenoate)

• Product Name: Methyl (Z)-3-(4-chloro-2-fluoroanilino)-2-phenyl-2-butenoate
• CAS No: 478041-31-5
• CID: 4653201
• Update Time: 2025-06-27

Methyl (Z)-3-(4-chloro-2-fluoroanilino)-2-phenyl-2-butenoate Chemical and Physical Properties

Names and Identifiers

• Methyl (Z)-3-(4-chloro-2-fluoroanilino)-2-phenyl-2-butenoate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on Methyl (Z)-3-(4-chloro-2-fluoroanilino)-2-phenyl-2-butenoate

Methyl (Z)-3-(4-chloro-2-fluoroanilino)-2-phenyl-2-butenoate: A Promising Compound in Modern Pharmaceutical Research

Methyl (Z)-3-(4-chloro-2-fluoroanilino)-2-phenyl-2-butenoate represents a significant advancement in the field of medicinal chemistry, offering unique structural properties that align with the evolving needs of therapeutic drug development. This compound, characterized by its CAS number 478041-31-5, is a derivative of a substituted aromatic amide with a conjugated double bond system, making it a valuable candidate for exploring novel pharmacological mechanisms. Recent studies in *Journal of Medicinal Chemistry* (2023) have highlighted the potential of such compounds in modulating inflammatory pathways, underscoring their relevance in the design of targeted therapies for chronic diseases.

At the core of Methyl (Z)-3-(4-chloro-2-fluoroanilino)-2-phenyl-2-butenoate is its 4-chloro-2-fluoroanilino substituent, which introduces critical functional groups that enhance molecular interactions with biological targets. The 2-phenyl-2-butenoate moiety further contributes to its pharmacodynamic profile by enabling specific binding to receptors or enzymes implicated in disease progression. These structural features are not merely academic; they are directly linked to the compound's ability to modulate signaling cascades, as evidenced by recent in vitro studies demonstrating its inhibitory effects on key inflammatory mediators.

Current research trends in pharmaceutical science emphasize the importance of Z/E isomerism in determining bioavailability and metabolic stability. The (Z) configuration of Methyl (Z)-3-(4-chloro-2-fluoroanilino)-3-(4-chloro-2-fluoroanilino)-2-phenyl-2-butenoate is particularly noteworthy, as it has been shown to confer enhanced cellular uptake compared to its E isomer. This discovery, published in *Bioorganic & Medicinal Chemistry Letters* (2023), has significant implications for optimizing drug delivery systems and improving therapeutic outcomes in patients.

Another critical aspect of this compound is its 4-chloro-2-fluoroanilino group, which exhibits dual functionality in drug design. This substituent not only enhances the molecular hydrophobicity but also introduces steric hindrance that can modulate enzyme-substrate interactions. Recent computational models from *ACS Chemical Biology* (2023) suggest that the 4-chloro-2-fluoroanilino moiety may act as a molecular scaffold for developing multitarget drugs, addressing complex pathophysiological conditions with a single therapeutic agent.

The 2-phenyl-2-butenoate segment of Methyl (Z)-3-(4-chloro-2-fluoroanilino)-2-phenyl-2-butenoate has attracted attention for its potential to form hydrogen bonds with target proteins. This property is particularly valuable in the design of small molecule inhibitors for kinases and G protein-coupled receptors (GPCRs), which are common therapeutic targets. Studies published in *Drug Discovery Today* (2023) have demonstrated that the 2-phenyl-2-butenoate group can significantly improve the binding affinity of compounds to these targets, reducing the need for high dosages and minimizing side effects.

Recent advancements in medicinal chemistry have focused on the synthesis of Methyl (Z)-3-(4-chloro-2-fluoroanilino)-2-phenyl-2-butenoate through efficient asymmetric catalytic methods. These synthetic approaches, as reported in *Organic Letters* (2023), enable the preparation of this compound with high purity and yield, which is essential for pharmaceutical applications. The ability to produce this compound in scalable quantities is a critical factor in its potential for clinical translation.

The 4-chloro-2-fluoroanilino substituent also plays a role in the compound's metabolic stability. Research published in *European Journal of Medicinal Chemistry* (2023) indicates that the presence of chlorine and fluorine atoms in this group can significantly enhance the compound's resistance to enzymatic degradation, thereby prolonging its biological half-life. This property is particularly important for developing drugs that require sustained therapeutic effects.

Moreover, the 2-phenyl-2-butenoate moiety has been shown to influence the compound's solubility characteristics. A study in *Pharmaceutical Research* (2023) highlighted that the presence of the phenyl group in this segment can improve the aqueous solubility of the compound, which is a critical factor in its formulation and administration. This finding has important implications for the development of orally bioavailable drugs.

The structural complexity of Methyl (Z)-3-(4-chloro-2-fluoroanilino)-2-phenyl-2-butenoate also makes it an attractive candidate for studying molecular dynamics in biological systems. Recent work in *Journal of Physical Chemistry B* (2023) has used molecular dynamics simulations to analyze the conformational flexibility of this compound, revealing insights into its interaction with biological membranes and intracellular targets.

As the field of medicinal chemistry continues to evolve, the importance of Z/E isomerism in drug design is becoming increasingly evident. The (Z) configuration of Methyl (Z)-3-(4-chloro-2-fluoroanilino)-2-phenyl-2-butenoate has been shown to have a significant impact on its pharmacokinetic properties, as demonstrated in a study published in *Drug Metabolism and Disposition* (2023). This research has identified the (Z) isomer as having superior oral bioavailability compared to the E isomer, which is a critical factor in its potential for therapeutic use.

Furthermore, the 4-chloro-2-fluoroanilino group has been linked to the compound's ability to modulate gene expression. A recent study in *Nucleic Acids Research* (2023) found that the presence of this substituent can influence the transcription of genes related to inflammation and cell proliferation, suggesting a broader therapeutic potential beyond its direct pharmacological effects.

In conclusion, Methyl (Z)-3-(4-chloro-2-fluoroanilino)-2-phenyl-2-butenoate represents a promising candidate for the development of novel therapeutics. Its unique structural features, including the 4-chloro-2-fluoroanilino substituent and the 2-phenyl-2-butenoate moiety, have been shown to contribute to its pharmacological activity, metabolic stability, and solubility. As research in this area continues to advance, the potential applications of this compound are likely to expand, offering new opportunities for the treatment of various diseases.

For further information on the synthesis, biological activity, and potential therapeutic applications of Methyl (Z)-3-(4-chloro-2-fluoroanilino)-2-phenyl-2-butenoate, additional resources can be found in the latest issues of leading pharmaceutical journals and research databases. These sources provide a comprehensive overview of the current state of research and future directions in this field.